Cas no 135206-77-8 (3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride)

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride is a versatile heterocyclic compound featuring a reactive chloromethyl group and a triazole core. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The compound’s reactivity allows for further functionalization, enabling the development of derivatives with tailored properties. Its high purity and well-defined chemical characteristics ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for constructing biologically active molecules due to its triazole scaffold, which is prevalent in drug discovery.

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride structure

135206-77-8 structure

Product Name:3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride

CAS No:135206-77-8

MF:C₄H₇Cl₂N₃

MW:168.024478197098

MDL:MFCD20483332

CID:1074963

PubChem ID:22381909

Update Time:2025-06-09

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride
- SCHEMBL2684024
- 3-chloromethyl-4-methyl-4H1,2,4-triazole.hydrochloride
- ALBB-022275
- 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride, AldrichCPR
- HJBQTICLMSHPDY-UHFFFAOYSA-N
- AKOS026676577
- 3-(CHLOROMETHYL)-4-METHYL-4H-1,2,4-TRIAZOLE HCL
- F8880-5798
- 3-(CHLOROMETHYL)-4-METHYL-1,2,4-TRIAZOLE HYDROCHLORIDE
- MFCD20483332
- 135206-77-8
- SY142123
- 3-(chloromethyl)-4-methyl-1,2,4-triazole;hydrochloride
- EN300-113112
- 3-(chloromethyl)-4-methyl-4H-1,2,4-triazolehydrochloride
- DB-356506
- AS-43836
- 3-chloromethyl-4-methyl-4H-1,2,4-triazole hydrochloride
- MDL： MFCD20483332
- Inchi： 1S/C4H6ClN3.ClH/c1-8-3-6-7-4(8)2-5;/h3H,2H2,1H3;1H
- InChI Key： HJBQTICLMSHPDY-UHFFFAOYSA-N
- SMILES： ClCC1=NN=CN1C.Cl

Computed Properties

Exact Mass: 167.00191
Monoisotopic Mass: 167.0017026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 77.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7Å²

Experimental Properties

PSA: 30.71

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338360-1g	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	1g	$411	2023-01-10
abcr	AB413412-250 mg	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride, 95%; .	135206-77-8	95%	250mg	€257.10	2023-04-24
abcr	AB413412-1 g	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride, 95%; .	135206-77-8	95%	1g	€453.20	2023-04-24
abcr	AB413412-5 g	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride, 95%; .	135206-77-8	95%	5g	€1,001.00	2022-06-10
Chemenu	CM338360-100mg	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	100mg	$98	2023-01-10
Chemenu	CM338360-250mg	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	250mg	$164	2023-01-10
eNovation Chemicals LLC	Y1237408-1g	3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%	1g	$400	2024-06-06
Chemenu	CM338360-100mg	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	100mg	$138	2021-08-18
Chemenu	CM338360-250mg	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	250mg	$266	2021-08-18
Chemenu	CM338360-1g	3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride	135206-77-8	95%+	1g	$668	2021-08-18

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Additional information on 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride

Research Brief on 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS: 135206-77-8)

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS: 135206-77-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical reactivity and structural properties. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent literature has emphasized the role of 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride in the synthesis of triazole-based derivatives, which are known for their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a precursor in the development of potent kinase inhibitors, targeting various cancer pathways. The study reported a high yield synthesis method, optimizing reaction conditions to enhance efficiency and scalability.

Another significant application of this compound is in the field of agrochemicals. Research conducted by the European Journal of Chemistry (2023) explored its use in the synthesis of novel fungicides. The study revealed that derivatives of 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride exhibited strong inhibitory effects against common plant pathogens, suggesting its potential as a sustainable alternative to existing agrochemicals. The findings underscore the compound's dual utility in both pharmaceutical and agricultural sectors.

In addition to its synthetic applications, recent investigations have delved into the mechanistic aspects of 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride. A computational study published in RSC Advances (2023) employed density functional theory (DFT) to analyze the compound's electronic structure and reactivity. The results provided valuable insights into its behavior in various chemical environments, aiding in the design of more efficient synthetic routes and novel derivatives.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride. A recent review in Organic Process Research & Development (2023) highlighted the need for greener and more sustainable synthesis methods to minimize environmental impact. The review also discussed potential regulatory hurdles, given the compound's reactive nature and its classification as a hazardous substance in certain jurisdictions.

In conclusion, 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride (CAS: 135206-77-8) continues to be a focal point in chemical and pharmaceutical research. Its versatility as a building block for biologically active compounds, coupled with ongoing advancements in synthesis and application, positions it as a critical component in the development of next-generation therapeutics and agrochemicals. Future research should focus on addressing scalability and sustainability challenges to fully realize its potential.